2,2,2-trifluoro-1-(1H-indol-7-yl)ethanol

• IUPAC Name: 2,2,2-trifluoro-1-(1H-indol-7-yl)ethanol
• InChI: InChI=1S/C10H8F3NO/c11-10(12,13)9(15)7-3-1-2-6-4-5-14-8(6)7/h1-5,9,14-15H
• InChI Key: OCSJDSSFVBWSFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C(C(F)(F)F)O)NC=C2
• Molecular Formula: C10H8F3NO
• DSSTOX Substance ID: DTXSID30676459
• Molecular Weight: 215.17 g/mol
• CAS RN: 1263280-39-2

Description

2,2,2-trifluoro-1-(1H-indol-7-yl)ethanol is a chemical compound with the CAS number 1263280-39-2. It is used for research and development purposes.

Scientific Research Applications

Ethanol as a Renewable Energy Source

Renewable Energy and Hydrogen Production

Bio-ethanol, a form of ethanol produced from biomass, is a key renewable energy carrier, primarily derived from biomass fermentation. Its reforming offers a promising method for hydrogen production, highlighting the role of catalysts and operating conditions in optimizing output. Studies on ethanol steam reforming using catalysts like Rh and Ni point to the importance of catalyst support and preparation methods in enhancing hydrogen production efficiency (Ni, Leung, & Leung, 2007).

Environmental Impacts and Sustainability

Sustainability and Environmental Impact

The environmental impacts and sustainability of ethanol as a transportation fuel have been extensively reviewed, focusing on net energy, greenhouse gas emissions, and a comprehensive range of environmental impacts. Despite varied findings, there is a general consensus on the potential benefits of ethanol, particularly when produced from sugar crops in tropical regions or through the hydrolysis and fermentation of lignocellulosic residues. The technology used in processing and the management of agricultural practices play critical roles in determining the environmental footprint of ethanol production (Blottnitz & Curran, 2007).

Ethanol in Engine Performance and Emissions

Engine Performance and Emissions

Research has also explored ethanol's effects on engine performance and emissions, particularly when blended with diesel. Ethanol-diesel blends have been scrutinized for their potential to improve blend properties like stability, viscosity, and lubricity, and their impacts on engine performance, durability, and emissions. The formulation of additives to correct key properties and maintain blend stability is highlighted as crucial for fuel compatibility with engines, underscoring ethanol's role in enhancing renewable fuel options (Hansen, Zhang, & Lyne, 2005).

Safety and Hazards

The safety data sheet for 2,2,2-trifluoro-1-(1H-indol-7-yl)ethanol indicates that it is for R&D use only and not for medicinal, household, or other use. Further safety and hazard information is not provided in the available resources.

Mechanism of Action

Target of Action

It is known that indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives have been associated with a broad range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the broad-spectrum biological activities of indole derivatives, it can be inferred that this compound may have diverse molecular and cellular effects .